Cas no 61888-91-3 (Cycloheptene, 3-isocyanato-)
Cycloheptene, 3-isocyanato- structure
Product Name:Cycloheptene, 3-isocyanato-
CAS No:61888-91-3
MF:C8H11NO
MW:137.179042100906
CID:463736
PubChem ID:14556507
Update Time:2025-04-19
Cycloheptene, 3-isocyanato- Chemical and Physical Properties
Names and Identifiers
-
- Cycloheptene, 3-isocyanato-
- 3-isocyanatocycloheptene
- 61888-91-3
- DTXSID90561650
- 3-Isocyanatocyclohept-1-ene
- SCHEMBL10553148
-
- Inchi: 1S/C8H11NO/c10-7-9-8-5-3-1-2-4-6-8/h3,5,8H,1-2,4,6H2
- InChI Key: YIEGGAOYXJUEFN-UHFFFAOYSA-N
- SMILES: O=C=NC1C=CCCCC1
Computed Properties
- Exact Mass: 137.08413
- Monoisotopic Mass: 137.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 29.4Ų
Experimental Properties
- PSA: 29.43
Cycloheptene, 3-isocyanato- Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Jason Wan Lab Chip, 2020,20, 4528-4538
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